3-[2-(3,4-difluorophenyl)ethyl]-1-[(2-ethyl-1H-imidazol-1-yl)acetyl]piperidine

• IUPAC Name: 1-[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]-2-(2-ethylimidazol-1-yl)ethanone
• InChI: InChI=1S/C20H25F2N3O/c1-2-19-23-9-11-24(19)14-20(26)25-10-3-4-16(13-25)6-5-15-7-8-17(21)18(22)12-15/h7-9,11-12,16H,2-6,10,13-14H2,1H3
• InChI Key: VKLHDJGKEKOQHP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CC(=O)N2CCCC(C2)CCC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H25F2N3O
• Molecular Weight: 361.4 g/mol

Description

3-[2-(3,4-difluorophenyl)ethyl]-1-[(2-ethyl-1H-imidazol-1-yl)acetyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DF-4 or DFP-4 and belongs to the class of piperidine derivatives.

Mechanism of Action

DF-4 acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of various physiological processes such as motor control, reward, and motivation. By blocking the D3 receptor, DF-4 can modulate the levels of dopamine in the brain, which can have significant effects on various neurological disorders.
Biochemical and Physiological Effects:
DF-4 has been shown to have significant effects on various physiological processes such as motor control, cognition, and behavior. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. DF-4 has also been shown to have antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

DF-4 has several advantages for use in laboratory experiments. It is highly selective for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, DF-4 has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on DF-4. One area of interest is the potential use of DF-4 as a therapeutic agent for the treatment of various neurological disorders. Another area of interest is the development of new derivatives of DF-4 with improved properties such as increased solubility and potency. Additionally, further studies are needed to elucidate the precise mechanisms of action of DF-4 and its effects on various physiological processes.

Synthesis Methods

DF-4 can be synthesized using a multi-step process that involves the reaction of 3,4-difluorophenylacetonitrile with ethylenediamine to form 3,4-difluorophenylethyl-ethylenediamine. This intermediate is then reacted with 2-ethyl-1H-imidazole-1-acetic acid to form DF-4.

Scientific Research Applications

DF-4 has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a potential therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia.